![molecular formula C18H20N2O B095730 5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine CAS No. 17895-76-0](/img/structure/B95730.png)
5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine
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Overview
Description
5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine, also known as DMABEP, is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of benzopyridine derivatives and has shown promising results in various areas of research.
Mechanism of Action
The exact mechanism of action of 5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine is not fully understood, but it is believed to act as a sigma-1 receptor agonist. This leads to the modulation of various cellular processes, including calcium signaling, ion channel regulation, and cell survival. 5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine has also been found to modulate the activity of other receptors, such as the NMDA receptor, which may contribute to its effects on learning and memory.
Biochemical and Physiological Effects:
5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine has been shown to have various biochemical and physiological effects, including modulation of calcium signaling, ion channel regulation, and cell survival. It has also been found to enhance learning and memory in animal studies, which may be related to its effects on the NMDA receptor. 5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine has several advantages for use in lab experiments, including its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various cellular processes. It has also been shown to have neuroprotective effects, which may be useful for studying neurodegenerative diseases. However, 5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine has some limitations, including its limited solubility in aqueous solutions, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine, including the development of more efficient synthesis methods, the identification of other receptors that it may modulate, and the investigation of its potential therapeutic uses in various diseases. 5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine may also be useful for studying the role of the sigma-1 receptor in various cellular processes, which could lead to the development of new drugs that target this receptor.
Synthesis Methods
5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine can be synthesized using a multi-step process that involves the reaction of 2-(dimethylamino)ethanol with 2-bromo-5-chloromethylpyridine, followed by cyclization and reduction. The final product is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine has been studied for its potential use in various areas of scientific research, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including calcium signaling, ion channel regulation, and cell survival. 5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine has also been found to modulate the activity of other receptors, such as the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory.
properties
CAS RN |
17895-76-0 |
---|---|
Product Name |
5-(2-(Dimethylamino)ethoxy)-5H-benzo(4,5)cyclohepta(1,2-b)pyridine |
Molecular Formula |
C18H20N2O |
Molecular Weight |
280.4 g/mol |
IUPAC Name |
2-(7-azatricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,9,11,13-heptaen-2-yloxy)-N,N-dimethylethanamine |
InChI |
InChI=1S/C18H20N2O/c1-20(2)12-13-21-18-15-7-4-3-6-14(15)9-10-17-16(18)8-5-11-19-17/h3-11,18H,12-13H2,1-2H3 |
InChI Key |
MMJOBDVNBROLRD-UHFFFAOYSA-N |
SMILES |
CN(C)CCOC1C2=C(C=CC3=CC=CC=C13)N=CC=C2 |
Canonical SMILES |
CN(C)CCOC1C2=C(C=CC3=CC=CC=C13)N=CC=C2 |
synonyms |
5-[2-(Dimethylamino)ethoxy]-5H-benzo[4,5]cyclohepta[1,2-b]pyridine |
Origin of Product |
United States |
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